tert-Butyl 4-((1H-benzo[d]imidazol-2-yl)amino)piperidine-1-carboxylate

• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: tert-butyl 4-(1H-benzimidazol-2-ylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C17H24N4O2/c1-17(2,3)23-16(22)21-10-8-12(9-11-21)18-15-19-13-6-4-5-7-14(13)20-15/h4-7,12H,8-11H2,1-3H3,(H2,18,19,20)
• InChI Key: OSDUDPQWLGJWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC2=NC3=CC=CC=C3N2

Description

Tert-Butyl 4-((1H-benzo[d]imidazol-2-yl)amino)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24N4O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine (1-(t-butoxycarbonyl)-1H-benzimidazol-2-yl)(1-(t-butoxycarbonyl)piperidin-4-yl)amine (3.2 g, 7.7 mmol), tetrahydrofuran/water (200 mL/200 mL). Add a 1 M aqueous solution of sodium hydroxide (8.4 mL, 8.4 mmol). Heat to reflux. After 18 hours, concentrate the reaction mixture in vacuo to form a solid. Dillute with water, adjust the pH to about 7 using a 1 M aqueous solution of hydrochloric acid, collect the solid by filtration, and dry to give (1H-benzimidazol-2-yl)(1-(t-butoxycarbonyl)piperidin-4-yl)amine: Rf=0.38 (silica gel, 20/1 ethyl acetate/methanol).